Cas no 312742-10-2 (N-(2-cyanoethyl)-N-methyl-2,1,3-benzothiadiazole-4-sulfonamide)

• Product Name: N-(2-cyanoethyl)-N-methyl-2,1,3-benzothiadiazole-4-sulfonamide
• CAS No: 312742-10-2
• MF: C₁₀H₁₀N₄O₂S₂
• MW: 282.341998577118
• CID: 5759330
• PubChem ID: 1598105
• Update Time: 2025-05-23

N-(2-cyanoethyl)-N-methyl-2,1,3-benzothiadiazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 312742-10-2
• N4-(2-cyanoethyl)-N4-methyl-2,1,3-benzothiadiazole-4-sulfonamide
• Oprea1_507002
• SR-01000388964-1
• CCG-251214
• AKOS005922840
• CBKinase1_012595
• AKOS000538585
• AB00042366-02
• EU-0033394
• SR-01000388964
• F0266-0131
• N-(2-cyanoethyl)-N-methylbenzo[c][1,2,5]thiadiazole-4-sulfonamide
• ChemDiv1_000325
• HMS587O17
• Oprea1_521507
• N-(2-cyanoethyl)-N-methyl-2,1,3-benzothiadiazole-4-sulfonamide
• STK001444
• CBKinase1_000195
• BRD-K56560383-001-01-6
• AB00042366-01
• 2,1,3-Benzothiadiazole-4-sulfonamide, N-(2-cyanoethyl)-N-methyl-

• Inchi： 1S/C10H10N4O2S2/c1-14(7-3-6-11)18(15,16)9-5-2-4-8-10(9)13-17-12-8/h2,4-5H,3,7H2,1H3
• InChI Key： BCSAJDHRZNELPG-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C1=NSN=2)(N(C)CCC#N)(=O)=O

Computed Properties

• Exact Mass: 282.02451792g/mol
• Monoisotopic Mass: 282.02451792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 124Ų

Additional information on N-(2-cyanoethyl)-N-methyl-2,1,3-benzothiadiazole-4-sulfonamide

N-(2-Cyanoethyl)-N-Methyl-2,1,3-Benzothiadiazole-4-Sulfonamide: A Comprehensive Overview

N-(2-Cyanoethyl)-N-methyl-2,1,3-benzothiadiazole-4-sulfonamide, with the CAS number 312742-10-2, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure and potential biological activities, making it a valuable candidate for various applications in drug development and therapeutic interventions.

The chemical structure of N-(2-cyanoethyl)-N-methyl-2,1,3-benzothiadiazole-4-sulfonamide is composed of a benzothiadiazole core with a sulfonamide group and substituted with a cyanoethyl and methyl group. The benzothiadiazole moiety is known for its versatile biological properties, including antifungal, antibacterial, and anti-inflammatory activities. The presence of the sulfonamide group further enhances its pharmacological profile by conferring additional functionalities such as improved solubility and metabolic stability.

Recent studies have highlighted the potential of N-(2-cyanoethyl)-N-methyl-2,1,3-benzothiadiazole-4-sulfonamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent antifungal activity against Candida species, which are common pathogens responsible for opportunistic infections. The researchers found that the compound effectively inhibited the growth of Candida albicans and Candida glabrata at low concentrations, suggesting its potential as a novel antifungal agent.

In addition to its antifungal properties, N-(2-cyanoethyl)-N-methyl-2,1,3-benzothiadiazole-4-sulfonamide has shown promising results in preclinical studies for its anti-inflammatory effects. A study conducted by the Institute of Pharmacology (2020) evaluated the compound's ability to modulate inflammatory responses in vitro and in vivo. The results indicated that the compound significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. Furthermore, in an animal model of acute inflammation, the compound exhibited dose-dependent anti-inflammatory activity without causing significant toxicity.

The pharmacokinetic properties of N-(2-cyanoethyl)-N-methyl-2,1,3-benzothiadiazole-4-sulfonamide have also been investigated to assess its suitability for therapeutic use. A pharmacokinetic study published in the European Journal of Pharmaceutical Sciences (2019) reported that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The study found that the compound was rapidly absorbed following oral administration and exhibited good bioavailability. Additionally, it showed minimal metabolism by cytochrome P450 enzymes, which is advantageous for reducing drug-drug interactions.

The safety profile of N-(2-cyanoethyl)-N-methyl-2,1,3-benzothiadiazole-4-sulfonamide has been evaluated through various toxicity studies. In vitro cytotoxicity assays using human cell lines demonstrated that the compound was well-tolerated at therapeutic concentrations. In vivo toxicity studies in rodents also confirmed that the compound did not cause significant adverse effects at doses up to 500 mg/kg. These findings support the safety and tolerability of the compound for further clinical development.

In conclusion, N-(2-cyanoethyl)-N-methyl-2,1,3-benzothiadiazole-4-sulfonamide (CAS 312742-10-2) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in antifungal therapy and anti-inflammatory treatments make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical efficacy, paving the way for its potential use as a novel therapeutic agent.